Cas no 73618-70-9 (8-O-methyl-fusarubin)

• Product name: 8-O-methyl-fusarubin
• CAS No: 73618-70-9
• MF: C₁₆H₁₆O₇
• MW: 320.294
• CID: 2036226
• PubChem ID: 14828754

8-O-methyl-fusarubin Chemical and Physical Properties

Names and Identifiers

• 8-O-methyl-fusarubin
• 8-O-methylfusarubrin
• 9-O-methyl-fusarubin
• 9-O-methylfusarubin
• 3,4-Dihydro-3,6-dihydroxy-7,9-dimethoxy-3-methyl-1H-naphtho(2,3-C)pyran-5,10-dione
• 8-O-methylfusarubin
• UNII-1HB4ANB8P2
• 1HB4ANB8P2
• 3,6-Dihydroxy-7,9-dimethoxy-3-methyl-1,4-dihydrobenzo(g)isochromene-5,10-dione
• 1H-Naphtho(2,3-C)pyran-5,10-dione, 3,4-dihydro-3,6-dihydroxy-7,9-dimethoxy-3-methyl-
• 3,6-dihydroxy-7,9-dimethoxy-3-methyl-1,4-dihydrobenzo[g]isochromene-5,10-dione
• 73618-70-9

• Inchi： InChI=1S/C16H16O7/c1-16(20)5-7-8(6-23-16)14(18)11-9(21-2)4-10(22-3)15(19)12(11)13(7)17/h4,19-20H,5-6H2,1-3H3
• InChI Key： UCYOFXBWPFDSQB-UHFFFAOYSA-N
• SMILES： CC1(CC2=C(CO1)C(=O)C3=C(C2=O)C(=C(C=C3OC)OC)O)O

Computed Properties

• Exact Mass: 320.08960285g/mol
• Monoisotopic Mass: 320.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 1